Cas no 80937-21-9 (2-Butenoic acid, 4-(3,4-dimethoxyphenyl)-4-oxo-, methyl ester, (2E)-)

• Product name: 2-Butenoic acid, 4-(3,4-dimethoxyphenyl)-4-oxo-, methyl ester, (2E)-
• CAS No: 80937-21-9
• MF: C₁₃H₁₄O₅
• MW: 250.24726
• CID: 1802721
• PubChem ID: 12806468

2-Butenoic acid, 4-(3,4-dimethoxyphenyl)-4-oxo-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(3,4-dimethoxyphenyl)-4-oxo-, methyl ester, (2E)-
• Methyl (2E)-4-(3,4-Dimethoxyphenyl)-4-oxobut-2-enoate
• 80937-21-9
• CHEMBL4471631
• SCHEMBL5515521

• Inchi： InChI=1S/C13H14O5/c1-16-11-6-4-9(8-12(11)17-2)10(14)5-7-13(15)18-3/h4-8H,1-3H3/b7-5+
• InChI Key： HWFBZCHUTWPZIH-FNORWQNLSA-N
• SMILES： COC1=C(C=C(C=C1)C(=O)C=CC(=O)OC)OC

Computed Properties

• Exact Mass: 250.08412354g/mol
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8Ų